Cas no 112915-00-1 (6H-Purin-6-one,2-amino-1,9-dihydro-9-[(1R,3S)-3-(hydroxymethyl)cyclopentyl]-, rel-)

• Product Name: 6H-Purin-6-one,2-amino-1,9-dihydro-9-[(1R,3S)-3-(hydroxymethyl)cyclopentyl]-, rel-
• CAS No: 112915-00-1
• MF: C₁₁H₁₅N₅O₂
• MW: 249.269101381302
• CID: 185859
• PubChem ID: 135538660
• Update Time: 2025-04-19

6H-Purin-6-one,2-amino-1,9-dihydro-9-[(1R,3S)-3-(hydroxymethyl)cyclopentyl]-, rel- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,2-amino-1,9-dihydro-9-[(1R,3S)-3-(hydroxymethyl)cyclopentyl]-, rel-
• 2-amino-9-[(1S,3R)-3-(hydroxymethyl)cyclopentyl]-3H-purin-6-one
• (+-)-cis-2-Amino-1,9-dihydro-9-(3-(hydroxymethyl)cyclopent-1-yl)-6H-purin-6-one
• Carbocyclic-2',3'-dideoxyguanosine
• SCHEMBL10394261
• 9-[3-(Hydroxymethyl)cyclopentyl]-2-imino-3,9-dihydro-2H-purin-6-ol
• (+/-)-cis-2-Amino-1,9-dihydro-9-[3-(hydroxymethyl)cyclopent-1-yl]-6H-purin-6-one
• 2-amino-9-[(1S,3R)-3-(hydroxymethyl)cyclopentyl]-1H-purin-6-one
• DTXSID00920951
• C-ddG
• 112915-00-1
• 2-amino-9-[(1R,3S)-3-(hydroxymethyl)cyclopentyl]-6,9-dihydro-1H-purin-6-one
• NSC 615813
• NSC615813

• Inchi： 1S/C11H15N5O2/c12-11-14-9-8(10(18)15-11)13-5-16(9)7-2-1-6(3-7)4-17/h5-7,17H,1-4H2,(H3,12,14,15,18)/t6-,7+/m1/s1
• InChI Key： PMPFSQREEWMOPZ-RQJHMYQMSA-N
• SMILES： OC[C@@H]1CC[C@@H](C1)N1C=NC2C(NC(N)=NC1=2)=O

Computed Properties

• Exact Mass: 249.12257474g/mol
• Monoisotopic Mass: 249.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 106Ų